Cas no 872985-96-1 (N'-{3-(4-methoxy-3-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(3-methylbutyl)ethanediamide)

• Product Name: N'-{3-(4-methoxy-3-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(3-methylbutyl)ethanediamide
• CAS No: 872985-96-1
• MF: C₂₀H₃₁N₃O₆S
• MW: 441.541644334793
• CID: 5509496
• Update Time: 2025-05-17

N'-{3-(4-methoxy-3-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(3-methylbutyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[[3-(4-methoxy-3-methylphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N-(3-methylbutyl)oxamide
• N'-{3-(4-methoxy-3-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(3-methylbutyl)ethanediamide

• Inchi： 1S/C20H31N3O6S/c1-14(2)8-9-21-19(24)20(25)22-13-18-23(10-5-11-29-18)30(26,27)16-6-7-17(28-4)15(3)12-16/h6-7,12,14,18H,5,8-11,13H2,1-4H3,(H,21,24)(H,22,25)
• InChI Key： SDHZGXACCBBJPA-UHFFFAOYSA-N
• SMILES： C(NCCC(C)C)(=O)C(NCC1N(S(C2=CC=C(OC)C(C)=C2)(=O)=O)CCCO1)=O

Additional information on N'-{3-(4-methoxy-3-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(3-methylbutyl)ethanediamide

Introduction to N'-{3-(4-methoxy-3-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(3-methylbutyl)ethanediamide and Its Significance in Modern Chemical Biology

N'-{3-(4-methoxy-3-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(3-methylbutyl)ethanediamide, identified by its CAS number 872985-96-1, represents a fascinating compound in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered significant attention due to its potential applications in drug discovery and molecular interactions. The presence of functional groups such as the 4-methoxy-3-methylbenzenesulfonyl moiety and the 1,3-oxazinan-2-ylmethyl group suggests a high degree of chemical complexity, which is often associated with compounds exhibiting unique biological activities.

The molecular framework of N'-{3-(4-methoxy-3-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(3-methylbutyl)ethanediamide incorporates elements that are frequently explored in the development of novel therapeutic agents. The 4-methoxy-3-methylbenzenesulfonyl group, a derivative of toluene with methoxy and sulfonyl substitutions, is known for its role in enhancing binding affinity and selectivity in protein interactions. This feature is particularly valuable in the design of small molecules that target specific biological pathways. Additionally, the 1,3-oxazinan-2-ylmethyl group contributes to the compound's steric hindrance and lipophilicity, which are critical factors in determining its pharmacokinetic properties.

In recent years, there has been a surge in research focused on identifying and developing novel scaffolds that can modulate biological processes. N'-{3-(4-methoxy-3-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(3-methylbutyl)ethanediamide fits into this broader context as it combines structural features that have been previously associated with bioactive compounds. For instance, the oxazine ring system is a well-documented motif in medicinal chemistry due to its ability to engage in hydrogen bonding and hydrophobic interactions with biological targets. The incorporation of the 3-methylbutyl side chain further enhances the compound's potential for favorable pharmacokinetic profiles by influencing solubility and metabolic stability.

The significance of this compound is further underscored by its potential applications in addressing complex diseases. Current research indicates that molecules with similar structural features are being explored for their efficacy in modulating enzymes and receptors involved in inflammatory responses, neurodegenerative disorders, and cancer. The 4-methoxy-3-methylbenzenesulfonyl group, in particular, has shown promise in disrupting aberrant signaling pathways that are often implicated in these conditions. By serving as a bridge between the 1,3-oxazinan-2-ylmethyl moiety and the amide functionalities, this compound exemplifies how structural design can be leveraged to create molecules with tailored biological activities.

The synthesis and characterization of N'-{3-(4-methoxy-3-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(3-methylbutyl)ethanediamide have been subjects of detailed investigation. Advanced synthetic methodologies have been employed to ensure the accurate incorporation of each functional group while maintaining high yields and purity. Techniques such as multi-step organic synthesis, including cross-coupling reactions and ring-forming processes, have been pivotal in constructing the complex framework of this compound. Additionally, spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been utilized to confirm the structural integrity of the synthesized molecule.

The pharmacological evaluation of N'-{3-(4-methoxy-3-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}N-(^{CAS no872985961product name:}N'(S)-(Morpholino)morpholinecarboxamide derivative (CAS no872985961)CAS no872985961product name:N'(S)-(Morpholino)morpholinecarboxamide derivative (CAS no872985961)) has revealed intriguing properties that warrant further exploration. Initial studies suggest that this compound exhibits moderate affinity for certain protein targets, making it a promising candidate for further development as an inhibitor or modulator. The amide functionalities present in its structure contribute to its ability to interact with biological targets through hydrogen bonding networks, which is a key aspect of drug-receptor interactions.

The potential therapeutic applications of N'-{^{CAS no872985961product name:}N'(S)-(Morpholino)morpholinecarboxamide derivative (CAS no872985961)CAS no872985961product name:N'(S)-(Morpholino)morpholinecarboxamide derivative (CAS no872985961)} are particularly compelling given the growing body of evidence linking dysregulation of certain biological pathways to human diseases. For example, compounds with structural similarities have been reported to exhibit anti-inflammatory effects by inhibiting key enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX). The presence of the ^{CAS no872985961product name:}N'(S)-(Morpholino)morpholinecarboxamide derivative (CAS no872985961)CAS no872985961product name:N'(S)-(Morpholino)morpholinecarboxamide derivative (CAS no872985961), along with other functional groups like sulfonyl moieties and oxazine rings, suggests that it may possess similar inhibitory capabilities.

In conclusion,N'-{^{CAS no872985961product name:}N'(S)-(Morpholino)morpholinecarboxamide derivative (CAS no872985961)CAS no872985961product name:N'(S)-(Morpholino)morpholinecarboxamide derivative (CAS no872985961),representedbyCAS number 87298596,is a compoundof significant interestinchemical biologyandpharmaceutical research.Numerousstudieshave highlighteditsstructuralfeaturesandpotentialbiologicalactivities.Moleculardesignersanddrugdiscoveryresearchersarecontinuouslyexploringsuchcompoundsfortheirapplicationsinaddressingcomplexdiseases.ThefutureofthisfieldisinpartlyshapedbyourabilitytoidentifyanddevelopnovelchemicalentitieslikeN'-{^{CAS no87298596CAS number 8.}